Cas no 2175508-14-0 (N-[3-(1,1-Dioxo-1,4-thiazinan-4-yl)phenyl]prop-2-enamide)

• Product Name: N-[3-(1,1-Dioxo-1,4-thiazinan-4-yl)phenyl]prop-2-enamide
• CAS No: 2175508-14-0
• MF: C₁₃H₁₆N₂O₃S
• MW: 280.342741966248
• CID: 5409248
• PubChem ID: 132326863
• Update Time: 2025-11-06

N-[3-(1,1-Dioxo-1,4-thiazinan-4-yl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,1-Dioxido-4-thiomorpholinyl)phenyl]-2-propenamide
• AKOS033934729
• N-[3-(1,1-Dioxo-1,4-thiazinan-4-yl)phenyl]prop-2-enamide
• Z2517209559
• N-[3-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)phenyl]prop-2-enamide
• 2175508-14-0
• EN300-7522264

• Inchi： 1S/C13H16N2O3S/c1-2-13(16)14-11-4-3-5-12(10-11)15-6-8-19(17,18)9-7-15/h2-5,10H,1,6-9H2,(H,14,16)
• InChI Key： VKNARTYXUGAVQA-UHFFFAOYSA-N
• SMILES： S1(CCN(C2C=CC=C(C=2)NC(C=C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 280.08816355g/mol
• Monoisotopic Mass: 280.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 597.8±50.0 °C(Predicted)
• pka: 13.36±0.70(Predicted)

Additional information on N-[3-(1,1-Dioxo-1,4-thiazinan-4-yl)phenyl]prop-2-enamide

Professional Introduction to N-[3-(1,1-Dioxo-1,4-thiazinan-4-yl)phenyl]prop-2-enamide (CAS No. 2175508-14-0)

N-[3-(1,1-Dioxo-1,4-thiazinan-4-yl)phenyl]prop-2-enamide is a specialized chemical compound characterized by its intricate molecular structure and potential applications in the field of pharmaceuticals and biotechnology. This compound, identified by the CAS number 2175508-14-0, has garnered attention due to its unique structural features and the promising properties it exhibits. The presence of a phenyl ring linked to a prop-2-enamide moiety, further modified by a 1,1-dioxo-1,4-thiazinan-4-yl group, contributes to its distinctive chemical behavior and reactivity.

The compound's structure is particularly noteworthy for its potential in drug design and development. The thiazinan ring, a heterocyclic compound containing sulfur and nitrogen atoms, is known for its stability and versatility in forming complex molecular interactions. This feature makes N-[3-(1,1-Dioxo-1,4-thiazinan-4-yl)phenyl]prop-2-enamide a candidate for further exploration in the synthesis of novel therapeutic agents. Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to mimic natural biological structures and enhance drug efficacy.

In the realm of pharmaceutical research, the prop-2-enamide functional group is of significant interest. This moiety is frequently incorporated into drug molecules due to its ability to facilitate hydrogen bonding and improve solubility. The combination of these features in N-[3-(1,1-Dioxo-1,4-thiazinan-4-yl)phenyl]prop-2-enamide suggests that it may exhibit favorable pharmacokinetic properties, making it a valuable candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between N-[3-(1,1-Dioxo-1,4-thiazinan-4-yl)phenyl]prop-2-enamide and biological targets such as enzymes and receptors. These simulations have revealed that the compound has potential binding affinities for several key targets relevant to various diseases. This finding underscores the importance of structural diversity in drug discovery and development.

The synthesis of N-[3-(1,1-Dioxo-1,4-thiazinan-4-yl)phenyl]prop-2-enamide involves multiple steps that require precise control over reaction conditions. The introduction of the 1,1-dioxo group into the thiazinan ring necessitates careful optimization to ensure high yield and purity. Researchers have employed various synthetic strategies, including multi-step organic reactions and catalytic processes, to achieve this goal. The development of efficient synthetic routes is crucial for scaling up production and making the compound more accessible for further applications.

The pharmacological properties of N-[3-(1,1-Dioxo-1,4-thiazinan-4-yl)phenyl]prop-2-enamide have been the subject of several preliminary studies. These investigations have focused on evaluating its potential as an inhibitor or modulator of key biological pathways. Preliminary results suggest that the compound may exhibit anti-inflammatory and anti-proliferative effects, making it a promising candidate for treating conditions such as cancer and chronic inflammation. However, more extensive research is needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, N-[3-(1,1-Dioxo-1,4-thiazinan-4-yl)phenyl]prop-2-enamide (CAS No. 2175508-14-0) represents an intriguing chemical entity with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable compound for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic strategies.